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d']bis(thiazole)-2-amine

CAS No.: 10023-29-7

Cat. No.: B157975

Get Quote

Introduction: The Significance of 1-Methyl-L-
histidine in Biological and Clinical Research
1-Methyl-L-histidine (1-MH), a naturally occurring derivative of the amino acid L-histidine, is a

molecule of significant interest in the fields of biochemistry, clinical diagnostics, and nutritional

science.[1][2] Unlike its parent amino acid, 1-MH is not incorporated into proteins during

synthesis. Instead, it is formed through the post-translational methylation of histidine residues

within specific proteins, primarily actin and myosin, which are abundant in skeletal muscle.[3][4]

This process is catalyzed by specific methyltransferase enzymes, such as SETD3.[3]

The primary source of 1-Methyl-L-histidine in the human body is the metabolic breakdown of

dietary anserine, a dipeptide found in high concentrations in meat and fish.[5] Consequently,

urinary and plasma levels of 1-MH serve as a reliable biomarker for meat consumption.[5]

Furthermore, as 1-MH is released during the catabolism of muscle proteins and is not

reutilized, its excretion rate can provide insights into muscle protein turnover and degradation,

making it a valuable biomarker in studies of muscle wasting conditions, the effects of exercise,

and various metabolic disorders.[1][6][7]
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This technical guide provides a comprehensive overview of the characterization of 1-Methyl-L-

histidine, including its physicochemical properties, spectroscopic data, and established

analytical methodologies for its quantification in biological matrices.

Physicochemical and Spectroscopic
Characterization
A thorough understanding of the fundamental properties of 1-Methyl-L-histidine is essential for

its accurate identification and quantification.

Table 1: Physicochemical Properties of 1-Methyl-L-
histidine

Property Value Source

CAS Number 332-80-9 [1]

Molecular Formula C₇H₁₁N₃O₂ [1]

Molecular Weight 169.18 g/mol [8]

Appearance White powder [2]

Melting Point ~240 °C (decomposition)

Solubility Soluble in water [1]

Optical Rotation [α]20/D −24±1°, c = 2% in H₂O

Spectroscopic Data
Spectroscopic techniques are indispensable for the structural elucidation and confirmation of 1-

Methyl-L-histidine.

NMR spectroscopy provides detailed information about the chemical environment of atomic

nuclei. For 1-Methyl-L-histidine, both ¹H and ¹³C NMR are crucial for structural verification.

¹H NMR (500 MHz, D₂O, pH 7.4)[9][10]

δ 7.64 ppm (s, 1H): Imidazole C2-H
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δ 6.99 ppm (s, 1H): Imidazole C5-H

δ 3.96 ppm (t, 1H): α-CH

δ 3.68 ppm (s, 3H): N-CH₃

δ 3.16 ppm (dd, 1H): β-CH₂

δ 3.06 ppm (dd, 1H): β-CH₂

¹³C NMR (D₂O)[9]

δ 176.6 ppm: Carboxyl C

δ 141.2 ppm: Imidazole C4

δ 136.8 ppm: Imidazole C2

δ 122.4 ppm: Imidazole C5

δ 57.6 ppm: α-C

δ 36.0 ppm: N-CH₃

δ 31.2 ppm: β-C

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation

pattern of a compound.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)[11]

Precursor Ion (m/z): 169.8

Product Ion (m/z): 95.6

Gas Chromatography-Mass Spectrometry (GC-MS) of TMS derivative[12]

Molecular Formula: C₁₀H₁₉N₃O₂Si
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Molecular Weight: 241.36 g/mol

IR spectroscopy provides information about the functional groups present in a molecule. Key

vibrational bands for histidine-containing compounds include those associated with the

imidazole ring.[13]

Analytical Methodologies
The accurate quantification of 1-Methyl-L-histidine in biological samples is critical for its

application as a biomarker. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is

the gold standard for this purpose due to its high sensitivity and specificity.

Experimental Protocol: Quantification of 1-Methyl-L-
histidine in Human Plasma by LC-MS/MS
This protocol is based on established methods for the analysis of methylhistidines in biological

fluids.[11]

1. Sample Preparation (Protein Precipitation)

To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing a deuterated internal

standard (e.g., 1-Methylhistidine-d3).

Vortex for 30 seconds to precipitate proteins.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis

Liquid Chromatography:

Column: A reversed-phase C18 column is typically used.
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Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient from 0% to 50% B over several minutes is generally effective.

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 10 µL.

Mass Spectrometry:

Ionization Mode: Positive electrospray ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

1-Methyl-L-histidine: 169.8 → 95.6[11]

1-Methylhistidine-d3 (Internal Standard): 172.8 → 98.6[11]

3. Data Analysis and Quantification

Construct a calibration curve using known concentrations of 1-Methyl-L-histidine standards.

Calculate the peak area ratio of the analyte to the internal standard.

Determine the concentration of 1-Methyl-L-histidine in the samples by interpolating from the

calibration curve.

Workflow for LC-MS/MS Analysis
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Caption: Workflow for the quantification of 1-Methyl-L-histidine in plasma by LC-MS/MS.

Biological Role and Metabolic Pathway
1-Methyl-L-histidine is intricately linked to muscle protein metabolism.

Metabolic Pathway of 1-Methyl-L-histidine
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Caption: Metabolic pathway of 1-Methyl-L-histidine formation and excretion.
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Safety and Handling
1-Methyl-L-histidine is generally considered a non-hazardous substance for laboratory use.

However, standard laboratory safety practices should always be followed.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when

handling the compound.

Handling: Avoid inhalation of dust and contact with skin and eyes.[14] In case of contact,

rinse thoroughly with water.[15]

Storage: Store in a cool, dry, and well-ventilated area.[2] It is hygroscopic and should be kept

in a tightly sealed container under an inert atmosphere.[6]

Conclusion
1-Methyl-L-histidine is a valuable biomarker with significant applications in clinical and

nutritional research. Its accurate characterization and quantification are paramount for

obtaining reliable data. This guide has provided a comprehensive overview of the key

properties, analytical methodologies, and biological context of 1-Methyl-L-histidine to support

researchers and scientists in their endeavors. The detailed protocols and workflows presented

herein offer a solid foundation for the inclusion of 1-MH analysis in a variety of research

settings.

References
FooDB. (2010). Showing Compound L-1-Methylhistidine (FDB012119). Retrieved from [Link]

Biological Magnetic Resonance Bank. (n.d.). bmse000449 1-Methyl-L-histidine. Retrieved

from [Link]

Midttun, Ø., et al. (2013). Supplementary data on method for analysis of 1-Methylhistidine

(m1His). Retrieved from [Link]

PubChem. (n.d.). 1-Methyl-L-histidine. Retrieved from [Link]

Human Metabolome Database. (n.d.). Showing metabocard for 1-Methylhistidine

(HMDB0000001). Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12386~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:40:10~~L-Histidine%20methyl%20ester%20dihydrochloride~~
https://www.fishersci.com/store/msds?partNumber=AC166150250&productDescription=L-HISTIDINE%2C+98%25+25GRL-HISTID&vendorId=VN00032119&countryCode=US&language=en
https://www.chemimpex.com/products/09483
https://www.pharmaffiliates.com/en/332-80-9-1-methyl-l-histidine-paphy004461.html
https://foodb.ca/compounds/FDB012119
https://bmrb.io/metabolomics/mol_summary/bmse000449
https://www.bevital.no/wp-content/uploads/2019/09/m1His_Sup-data.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/92105
https://hmdb.ca/metabolites/HMDB0000001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rupa Health. (n.d.). 1-Methylhistidine. Retrieved from [Link]

ResearchGate. (n.d.). A convenient synthesis of L-1-methylhistidine and L-1-ethylhistidine.

Retrieved from [Link]

NIST WebBook. (n.d.). 1-Methyl-L-histidine, TMS derivative. Retrieved from [Link]

Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, experimental)

(HMDB0000001). Retrieved from [Link]

Pharmaffiliates. (n.d.). CAS No : 332-80-9 | Product Name : 1-Methyl-L-Histidine. Retrieved

from [Link]

PathBank. (2023). Metabolism and Physiological Effects of 1-Methylhistidine (Homo

sapiens). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 332-80-9: 1-Methyl-L-histidine | CymitQuimica [cymitquimica.com]

2. chemimpex.com [chemimpex.com]

3. Showing Compound L-1-Methylhistidine (FDB012119) - FooDB [foodb.ca]

4. PathBank [pathbank.org]

5. 1-Methylhistidine | Rupa Health [rupahealth.com]

6. pharmaffiliates.com [pharmaffiliates.com]

7. 1-Methyl-L-histidine | Endogenous Metabolite | TargetMol [targetmol.com]

8. 1-Methyl-L-histidine | C7H11N3O2 | CID 92105 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. bmse000449 1-Methyl-L-histidine at BMRB [bmrb.io]

10. Human Metabolome Database: 1H NMR Spectrum (1D, 500 MHz, H2O, experimental)
(HMDB0000001) [hmdb.ca]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.rupahealth.com/biomarkers/1-methylhistidine
https://www.researchgate.net/publication/11252110_A_convenient_synthesis_of_L-1-methylhistidine_and_L-1-ethylhistidine
https://webbook.nist.gov/cgi/cbook.cgi?ID=C56260596&Mask=200
https://hmdb.ca/spectra/nmr_one_d/1022
https://www.pharmaffiliates.com/en/1-methyl-l-histidine
https://pathbank.org/view/SMP0000067
https://www.benchchem.com/product/b157975?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/332-80-9/
https://www.chemimpex.com/products/09483
https://foodb.ca/compounds/FDB012119
https://pathbank.org/view/SMP0126760
https://www.rupahealth.com/biomarkers/1-methylhistidine
https://www.pharmaffiliates.com/en/332-80-9-1-methyl-l-histidine-paphy004461.html
https://www.targetmol.com/compound/1-methyl-l-histidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-L-histidine
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000449
https://hmdb.ca/spectra/nmr_one_d/1022
https://hmdb.ca/spectra/nmr_one_d/1022
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. usercontent.one [usercontent.one]

12. 1-Methyl-L-histidine, TMS derivative [webbook.nist.gov]

13. undergradsciencejournals.okstate.edu [undergradsciencejournals.okstate.edu]

14. assets.thermofisher.com [assets.thermofisher.com]

15. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-Methyl-L-histidine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157975/docs#an-in-depth-technical-guide-to-1-
methyl-l-histidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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